Cas no 379729-39-2 (2-cyano-3-[3-(4-methoxyphenyl)-1-phenyl-1H-pyrazol-4-yl]-N-(pyridin-3-yl)prop-2-enamide)

• Product Name: 2-cyano-3-[3-(4-methoxyphenyl)-1-phenyl-1H-pyrazol-4-yl]-N-(pyridin-3-yl)prop-2-enamide
• CAS No: 379729-39-2
• MF: C₂₅H₁₉N₅O₂
• MW: 421.450664758682
• CID: 5943904
• PubChem ID: 5857941
• Update Time: 2025-05-23

2-cyano-3-[3-(4-methoxyphenyl)-1-phenyl-1H-pyrazol-4-yl]-N-(pyridin-3-yl)prop-2-enamide Chemical and Physical Properties

Names and Identifiers

• SR-01000032567-1
• 2-cyano-3-[3-(4-methoxyphenyl)-1-phenyl-1H-pyrazol-4-yl]-N-(pyridin-3-yl)prop-2-enamide
• SR-01000032567
• 379729-39-2
• EN300-26616289
• Z56827747

• Inchi： 1S/C25H19N5O2/c1-32-23-11-9-18(10-12-23)24-20(17-30(29-24)22-7-3-2-4-8-22)14-19(15-26)25(31)28-21-6-5-13-27-16-21/h2-14,16-17H,1H3,(H,28,31)/b19-14+
• InChI Key： TXNDVVBEARPUHL-XMHGGMMESA-N
• SMILES： O(C)C1C=CC(=CC=1)C1C(/C=C(\C#N)/C(NC2C=NC=CC=2)=O)=CN(C2C=CC=CC=2)N=1

Computed Properties

• Exact Mass: 421.15387487g/mol
• Monoisotopic Mass: 421.15387487g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 32
• Rotatable Bond Count: 6
• Complexity: 702
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.2
• Topological Polar Surface Area: 92.8Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Phenylpyrazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Pyrazoles Phenylpyrazoles

Additional information on 2-cyano-3-[3-(4-methoxyphenyl)-1-phenyl-1H-pyrazol-4-yl]-N-(pyridin-3-yl)prop-2-enamide

Compound CAS No. 379729-39-2: 2-Cyano-3-[3-(4-Methoxyphenyl)-1-phenyl-1H-pyrazol-4-yl]-N-(pyridin-3-yl)prop-2-enamide

The compound with CAS No. 379729-39-2, named 2-cyano-3-[3-(4-methoxyphenyl)-1-phenyl-1H-pyrazol-4-yl]-N-(pyridin-3-yl)prop-2-enamide, is a highly specialized organic molecule with significant potential in various fields of research and application. This compound is characterized by its complex structure, which includes a cyano group, a pyrazole ring, and a pyridine moiety, making it a valuable subject for studies in medicinal chemistry, materials science, and biochemistry.

Recent advancements in the synthesis and characterization of this compound have been documented in leading scientific journals. Researchers have focused on its unique electronic properties, which are derived from the conjugated system involving the cyano group and the pyridine ring. These properties make it an ideal candidate for applications in organic electronics, such as in the development of advanced semiconductors and optoelectronic devices.

In the field of medicinal chemistry, this compound has shown promising results as a potential drug candidate. Its structure incorporates functional groups that are known to interact with specific biological targets, such as enzymes and receptors. For instance, the 4-methoxyphenyl group contributes to its lipophilicity, enhancing its ability to cross cellular membranes and bind to target proteins. Recent studies have explored its efficacy as an inhibitor of certain kinases involved in cancer progression, highlighting its potential role in anticancer therapy.

The synthesis of this compound involves a multi-step process that combines principles from organic synthesis and catalysis. Key steps include the formation of the pyrazole ring through cyclization reactions and the subsequent introduction of the cyano group via nucleophilic substitution. These reactions are optimized to ensure high yields and purity, which are critical for its use in downstream applications.

From a structural perspective, the compound's stability is influenced by its aromatic systems and conjugated double bonds. The presence of electron-withdrawing groups like the cyano group enhances its reactivity under certain conditions, making it suitable for use in various chemical transformations. Researchers have also investigated its thermal stability and photodegradation behavior, which are essential considerations for its practical applications.

In terms of spectroscopic analysis, this compound exhibits distinct absorption bands in UV-vis spectroscopy due to its extended conjugation system. These spectral features are valuable for identifying the compound in complex mixtures and monitoring its behavior during chemical reactions or biological assays.

Looking ahead, ongoing research aims to further elucidate the biological activity of this compound and explore its potential in drug delivery systems. Its unique combination of functional groups offers opportunities for designing targeted therapies with improved efficacy and reduced side effects.